Cas no 313479-86-6 (2-({7-(4-chlorophenyl)methyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}sulfanyl)acetamide)

• Product Name: 2-({7-(4-chlorophenyl)methyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}sulfanyl)acetamide
• CAS No: 313479-86-6
• MF: C₁₅H₁₄ClN₅O₃S
• MW: 379.821360111237
• CID: 6192045
• Update Time: 2025-10-28

2-({7-(4-chlorophenyl)methyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({7-(4-chlorophenyl)methyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}sulfanyl)acetamide
• 2-((7-(4-Chlorobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetamide
• Acetamide, 2-[[7-[(4-chlorophenyl)methyl]-2,3,6,7-tetrahydro-3-methyl-2,6-dioxo-1H-purin-8-yl]thio]-

• Inchi： 1S/C15H14ClN5O3S/c1-20-12-11(13(23)19-14(20)24)21(15(18-12)25-7-10(17)22)6-8-2-4-9(16)5-3-8/h2-5H,6-7H2,1H3,(H2,17,22)(H,19,23,24)
• InChI Key： XFANYARNVNTMIQ-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1=NC2=C(N1CC1=CC=C(Cl)C=C1)C(=O)NC(=O)N2C

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• pka: 9.33±0.70(Predicted)

Additional information on 2-({7-(4-chlorophenyl)methyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}sulfanyl)acetamide

Introduction to 2-({7-(4-chlorophenyl)methyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}sulfanyl)acetamide and Its Applications

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, 2-({7-(4-chlorophenyl)methyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}sulfanyl)acetamide, with the CAS number 313479-86-6, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of 2-({7-(4-chlorophenyl)methyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}sulfanyl)acetamide is characterized by a complex arrangement of functional groups, including a purine core, a chlorophenyl moiety, and an acetamide side chain. The presence of these elements contributes to its diverse chemical reactivity and biological interactions. Specifically, the purine scaffold is well-known for its role in nucleic acid synthesis and as a key component in various pharmacological agents.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific biological pathways. 2-({7-(4-chlorophenyl)methyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}sulfanyl)acetamide has emerged as a compound of interest in this context due to its potential to interact with enzymes and receptors involved in critical cellular processes. For instance, studies have suggested that this molecule may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression.

The synthesis of 2-({7-(4-chlorophenyl)methyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}sulfanyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chlorophenyl group introduces a site for further functionalization, allowing chemists to modify the molecule's properties for specific applications. Additionally, the acetamide moiety provides a hydrogen bond acceptor site, which can enhance binding affinity to biological targets.

One of the most compelling aspects of 2-(7-(4-chlorophenyl)methyl)-3-methyl)-2-hydroxy-pyrimido[1',2':1]purin]-8(9H)-yl]sulfanyl)acetamide is its potential as an anti-inflammatory agent. In preclinical studies conducted by leading research institutions, this compound has demonstrated ability to modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines. This mechanism of action aligns with the growing demand for alternative treatments that offer reduced side effects compared to traditional anti-inflammatory drugs.

The pharmacokinetic profile of this compound is another area of active investigation. Researchers are exploring how variations in its structure can influence its absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, scientists aim to enhance the compound's bioavailability and therapeutic efficacy. Advanced computational methods are being employed to predict how different structural modifications will affect the molecule's behavior in vivo.

In addition to its anti-inflammatory potential, 2-(Sulfanylmethoxyacetylamino)-N-(4-chlorobenzyl)-N'-methylguanidine has shown promise as an antimicrobial agent. Preliminary findings indicate that it can disrupt bacterial cell membranes and inhibit the growth of resistant strains. This finding is particularly significant given the increasing prevalence of antibiotic-resistant pathogens worldwide. The ability of this compound to interact with bacterial targets while sparing human cells makes it an attractive candidate for further development.

The regulatory landscape for new pharmaceutical agents continues to evolve, with increasing emphasis on safety and efficacy standards. As such, CAS no 31347986 6, CAS no 31347986 6, CAS no 31347986 6, CAS no 31347986 6, CAS no 31347986 6, CAS no 31347986 6, CAS no 31347986 6, CAS no 31347986 6,